N-[[1-(3,4-dimethylphenyl)tetrazol-5-yl]methyl]-3,4-difluorobenzamide

• IUPAC Name: N-[[1-(3,4-dimethylphenyl)tetrazol-5-yl]methyl]-3,4-difluorobenzamide
• InChI: InChI=1S/C17H15F2N5O/c1-10-3-5-13(7-11(10)2)24-16(21-22-23-24)9-20-17(25)12-4-6-14(18)15(19)8-12/h3-8H,9H2,1-2H3,(H,20,25)
• InChI Key: KZMLTDHRPJRNNI-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)N2C(=NN=N2)CNC(=O)C3=CC(=C(C=C3)F)F)C
• Molecular Formula: C17H15F2N5O
• Molecular Weight: 343.33 g/mol

Description

The compound , due to its structure, suggests potential interest in fields like drug discovery, materials science, and chemical synthesis, where the specificity of functional groups and the molecular architecture play crucial roles in determining the compound's properties and applications.

Synthesis Analysis

The synthesis of similar tetrazole-containing compounds involves strategic chemical reactions that ensure the addition of specific functional groups to the core structure. For example, the synthesis of tetrazole derivatives has been reported using methods that emphasize the construction of the tetrazole ring, a critical component in drug design due to its bioisosteric resemblance to carboxylate groups (Al-Hourani et al., 2016).

Molecular Structure Analysis

The molecular structure of related compounds, such as N-heterocyclic carbene derivatives, has been elucidated using X-ray crystallography, revealing intricate details about molecular geometry, bond lengths, and angles that influence the compound's reactivity and interactions (Ruiz et al., 2015).

Chemical Reactions and Properties

The reactivity of similar compounds often involves interactions with enzymes or biological targets, where the precise arrangement of atoms and functional groups determines the compound's efficacy and selectivity. For instance, studies on the bioassay of tetrazole derivatives as enzyme inhibitors highlight the importance of molecular interactions in defining chemical properties (Al-Hourani et al., 2016).

Scientific Research Applications

Cellular Proliferation Assessment

The use of novel tracers like N-(4-(6,7-dimethoxy-3,4-dihydroisoquinolin-2(1H)-yl)butyl)-2-(2-18F-fluoroethoxy)-5-methylbenzamide (18F-ISO-1) in PET imaging to evaluate tumor proliferation indicates the expanding frontier of molecular imaging in cancer research. These advancements provide a methodological framework for investigating other compounds, such as "N-[[1-(3,4-dimethylphenyl)tetrazol-5-yl]methyl]-3,4-difluorobenzamide," in the context of their potential to serve as biomarkers or therapeutic agents (Dehdashti et al., 2013).

Chemosensitivity Testing

Research into the effectiveness of chemotherapeutic agents through the MTT assay provides valuable insights into selecting appropriate chemotherapy drugs, improving patient outcomes. This methodology could be applicable in evaluating the therapeutic potential of "this compound" against various cancers, highlighting its possible applications in oncology (Nakamura et al., 2006).

DNA Repair Mechanisms

Studies on the impact of DNA repair mechanisms on chemotherapy efficacy, such as the role of MGMT methylation in glioblastoma treatment, could inform research on "this compound." Understanding how these mechanisms affect drug sensitivity and resistance is crucial for developing targeted therapies and could be a significant area of application for the compound (Hegi et al., 2004).

Metabolism and Pharmacokinetics

Research on the metabolism and pharmacokinetics of compounds related to "this compound," such as N-(2,6-dimethylphenyl)-5-methyl-3-isoxazolecarboxamide, provides insights into how these compounds are processed in the body. This information is crucial for assessing the safety, efficacy, and potential therapeutic applications of new compounds (Martin et al., 1997).

Neuroprotective and Antineurodegenerative Effects

Explorations into the neuroprotective and antineurodegenerative effects of compounds through NMDA receptor antagonism, such as the comparison between MK-801 and phencyclidine, could reveal potential research applications for "this compound" in the field of neurology and psychiatric disorders. This approach underlines the importance of studying receptor interactions and neurological outcomes (Hiramatsu et al., 1989).

Safety and Hazards

Tetrazoles are known to decompose on heating and emit toxic nitrogen fumes. They burst vigorously on exposure to shock, fire, and heat on friction. They easily react with acidic materials and strong oxidizers to liberate corrosive and toxic gases and heat.

Future Directions

The future directions of research on “N-[[1-(3,4-dimethylphenyl)tetrazol-5-yl]methyl]-3,4-difluorobenzamide” and similar compounds could involve further exploration of their medicinal and pharmaceutical applications. Given the important role of tetrazole and its derivatives in these fields, there is potential for significant advancements in the future.